Cas no 893369-58-9 (3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 893369-58-9
• MF: C₁₅H₁₅N₃O₃S₂
• MW: 349.42790055275
• CID: 6072256
• PubChem ID: 7197620
• Update Time: 2025-06-08

3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 3-ethyl-2-[(3-nitrophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 3-ethyl-2-{[(3-nitrophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• SR-01000017611-1
• F1858-0217
• 893369-58-9
• AKOS024614737
• 3-ethyl-2-((3-nitrobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• SR-01000017611

• Inchi： 1S/C15H15N3O3S2/c1-2-17-14(19)13-12(6-7-22-13)16-15(17)23-9-10-4-3-5-11(8-10)18(20)21/h3-5,8H,2,6-7,9H2,1H3
• InChI Key： WCHBLSLSZDWMAQ-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC([N+]([O-])=O)=C2)N(CC)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 349.05548370g/mol
• Monoisotopic Mass: 349.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 893369-58-9)

The compound 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 893369-58-9) is a structurally intricate heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique thienopyrimidinone core, combined with a 3-nitrophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. This compound's sulfanyl linkage and nitro group contribute to its reactivity, enabling it to serve as a versatile intermediate in synthetic chemistry. Its CAS No. 893369-58-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the most discussed topics in organic synthesis is the optimization of heterocyclic scaffolds for improved bioavailability. The thieno[3,2-d]pyrimidin-4-one framework in this compound offers a balance between lipophilicity and hydrogen-bonding capacity, which is critical for drug-likeness. Additionally, the 3-ethyl side chain enhances metabolic stability, a key consideration in lead compound development.

The 3-nitrophenyl moiety introduces electron-withdrawing properties, which can influence the compound's electronic distribution and binding affinity. This feature is particularly valuable in designing targeted therapies, where selective interaction with proteins or nucleic acids is essential. Recent studies have explored its potential in cancer research, though further validation is required to confirm its efficacy and safety.

From an industrial perspective, the synthesis of CAS No. 893369-58-9 involves multi-step reactions, often requiring catalysts and protective groups to achieve high yields. The methylsulfanyl group, for instance, can be introduced via nucleophilic substitution, while the nitrophenyl segment is typically incorporated through cross-coupling techniques. These methods align with the growing trend toward green chemistry, emphasizing atom economy and reduced waste.

In the context of AI-driven drug discovery, compounds like 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one are often screened using machine learning models to predict their bioactivity. This approach accelerates the identification of promising candidates, reducing reliance on traditional trial-and-error methods. As such, this compound is frequently referenced in discussions about computational chemistry and high-throughput screening.

Another area of interest is the compound's potential role in agrochemicals. Its thienopyrimidinone backbone shares structural similarities with known pesticides and herbicides, suggesting possible applications in crop protection. However, rigorous toxicity studies are necessary to ensure environmental safety, a topic increasingly prioritized by regulatory agencies.

In summary, 3-ethyl-2-{(3-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 893369-58-9) represents a multifaceted molecule with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features, including the nitrophenyl and sulfanyl groups, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and sustainable chemistry.